Cas no 2680861-68-9 (4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid)

• Product Name: 4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid
• CAS No: 2680861-68-9
• MF: C₁₂H₁₇NO₅
• MW: 255.267083883286
• CID: 5654113
• PubChem ID: 165915645
• Update Time: 2025-05-22

4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279826
• 2680861-68-9
• 4-[(prop-2-en-1-yloxy)carbonyl]-octahydrocyclopenta[b][1,4]oxazine-6-carboxylic acid
• 4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid

• Inchi： 1S/C12H17NO5/c1-2-4-18-12(16)13-3-5-17-10-7-8(11(14)15)6-9(10)13/h2,8-10H,1,3-7H2,(H,14,15)
• InChI Key： RTHISPPTWBOYGW-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OCC=C)C2CC(C(=O)O)CC12

Computed Properties

• Exact Mass: 255.11067264g/mol
• Monoisotopic Mass: 255.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid

4-(Prop-2-en-1-yloxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2680861-68-9, known as 4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentab1,4oxazine-6-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentabenzoxazine ring system with a propenoyloxy group and a carboxylic acid moiety. The molecule's structure is particularly notable for its potential to engage in various chemical reactions and biological interactions, making it a valuable subject for research and development.

Recent studies have highlighted the importance of octahydrocyclopentabenzoxazine derivatives in drug discovery. The presence of the propenoyloxy group in this compound introduces additional functional diversity, enabling it to participate in reactions such as Michael addition and other conjugate additions. These reactions are pivotal in the synthesis of bioactive molecules, including antibiotics, anticancer agents, and neuroprotective drugs. The carboxylic acid group further enhances the compound's versatility by allowing for the formation of esters, amides, and other derivatives, which can be tailored for specific therapeutic applications.

The synthesis of 4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentabenzoxazine involves a multi-step process that typically begins with the preparation of the cyclopentabenzoxazine skeleton. This is followed by the introduction of the propenoyloxy group through methods such as alkylation or acylation. The final step involves the introduction of the carboxylic acid group, which can be achieved via hydrolysis or other functional group transformations. The optimization of these steps is crucial for achieving high yields and ensuring the purity of the final product.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy. However, further research is required to fully elucidate its mechanism of action and to assess its safety profile for potential clinical use.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its rigid framework and functional groups could be exploited in the development of advanced materials such as polymers or nanomaterials with tailored properties. Recent advancements in 3D printing technologies have opened new avenues for utilizing such compounds in creating intricate structures with precise functionality.

In conclusion, 4-(prop-2-en-1-yloxy)carbonyl-octahydrocyclopentabenzoxazine represents a fascinating example of how organic chemistry can contribute to diverse fields ranging from medicine to materials science. With ongoing research efforts focused on optimizing its synthesis and exploring its biological and physical properties, this compound holds significant potential for future innovations.